Cas no 1218087-43-4 (Methyl 2-(cyclopropylamino)-2-(4-hydroxyphenyl)acetate)

• Product Name: Methyl 2-(cyclopropylamino)-2-(4-hydroxyphenyl)acetate
• CAS No: 1218087-43-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5684880
• PubChem ID: 54857298
• Update Time: 2025-05-20

Methyl 2-(cyclopropylamino)-2-(4-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1967095
• methyl2-(cyclopropylamino)-2-(4-hydroxyphenyl)acetate
• 1218087-43-4
• methyl 2-(cyclopropylamino)-2-(4-hydroxyphenyl)acetate
• SB79743
• EN300-1070197
• Cyclopropylamino-(4-hydroxy-phenyl)-acetic acid methyl ester
• Benzeneacetic acid, α-(cyclopropylamino)-4-hydroxy-, methyl ester
• Methyl 2-(cyclopropylamino)-2-(4-hydroxyphenyl)acetate

• Inchi： 1S/C12H15NO3/c1-16-12(15)11(13-9-4-5-9)8-2-6-10(14)7-3-8/h2-3,6-7,9,11,13-14H,4-5H2,1H3
• InChI Key： VXGZHAFNGJZBLW-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC(=CC=1)O)NC1CC1)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 360.6±32.0 °C(Predicted)
• pka: 9.73±0.26(Predicted)

Additional information on Methyl 2-(cyclopropylamino)-2-(4-hydroxyphenyl)acetate

Comprehensive Overview of Methyl 2-(cyclopropylamino)-2-(4-hydroxyphenyl)acetate (CAS No. 1218087-43-4)

Methyl 2-(cyclopropylamino)-2-(4-hydroxyphenyl)acetate (CAS No. 1218087-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This ester derivative, featuring a cyclopropylamino group and a 4-hydroxyphenyl moiety, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its ability to modulate biological pathways.

The compound’s molecular structure combines a phenyl ring with a hydroxyl group, enhancing its solubility and reactivity in various solvents. This characteristic makes it a valuable candidate for designing small-molecule inhibitors or protease activators, aligning with current trends in targeted therapy development. Recent studies highlight its relevance in addressing oxidative stress-related disorders, a hot topic in anti-aging and neurodegenerative disease research. Users frequently search for terms like "phenylacetate derivatives in medicine" or "cyclopropylamino compounds for drug design," reflecting growing interest in this niche.

From a synthetic perspective, Methyl 2-(cyclopropylamino)-2-(4-hydroxyphenyl)acetate is synthesized via esterification and amine coupling reactions, processes widely discussed in green chemistry forums. Its low environmental impact synthesis methods resonate with the global push for sustainable pharmaceutical production. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a common query among lab technicians searching for "CAS 1218087-43-4 characterization methods."

The compound’s bioavailability and metabolic stability are also under investigation, particularly in the context of preclinical studies. With the rise of AI-driven drug discovery, computational models increasingly predict its interactions with enzymes like cytochrome P450, a frequent search term among bioinformaticians. This intersection of computational chemistry and experimental validation underscores its multidisciplinary appeal.

In summary, Methyl 2-(cyclopropylamino)-2-(4-hydroxyphenyl)acetate (CAS No. 1218087-43-4) represents a versatile building block in modern chemistry, bridging gaps between organic synthesis, drug development, and sustainability. Its alignment with trending topics like personalized medicine and eco-friendly synthesis ensures continued relevance in scientific discourse.